Cas no 870782-17-5 (Guanidine, [3-(4-morpholinyl)phenyl]-)

• Product Name: Guanidine, [3-(4-morpholinyl)phenyl]-
• CAS No: 870782-17-5
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 4268717
• PubChem ID: 68941892
• Update Time: 2025-10-11

Guanidine, [3-(4-morpholinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine, [3-(4-morpholinyl)phenyl]-
• Guanidine, N-[3-(4-morpholinyl)phenyl]-
• SCHEMBL4172379
• n-(3-morpholin-4-yl-phenyl)-guanidine
• 870782-17-5
• DB-109781
• ZKDPCYZCXFCNEG-UHFFFAOYSA-N

• Inchi： 1S/C11H16N4O/c12-11(13)14-9-2-1-3-10(8-9)15-4-6-16-7-5-15/h1-3,8H,4-7H2,(H4,12,13,14)
• InChI Key： ZKDPCYZCXFCNEG-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(N2CCOCC2)=C1)C(=N)N

Computed Properties

• Exact Mass: 220.13241115Da
• Monoisotopic Mass: 220.13241115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76.9Ų

Additional information on Guanidine, [3-(4-morpholinyl)phenyl]-

Guanidine, [3-(4-Morpholinyl)Phenyl] - A Comprehensive Overview

In the realm of organic chemistry, the compound Guanidine, [3-(4-Morpholinyl)Phenyl] (CAS No: 870782-17-5) stands out as a significant molecule with diverse applications and intriguing properties. This compound is a derivative of guanidine, a heterocyclic compound with a central nitrogen atom bonded to two other nitrogen atoms and one carbon atom. The presence of the 4-morpholinyl group attached to the phenyl ring introduces unique chemical characteristics that make this compound valuable in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of Guanidine, [3-(4-Morpholinyl)Phenyl] is characterized by a guanidine moiety connected to a phenyl ring substituted with a morpholine group at the para position. The guanidine group is known for its strong basicity and ability to form hydrogen bonds, which are critical in many biochemical interactions. The morpholine ring, on the other hand, adds flexibility and can act as a linker or a functional group in molecular design. This combination makes the compound versatile and suitable for a wide range of applications.

Recent studies have highlighted the potential of Guanidine, [3-(4-Morpholinyl)Phenyl] in drug discovery. Researchers have explored its role as a scaffold for designing bioactive molecules targeting various diseases. For instance, its ability to act as a template for creating inhibitors of enzyme systems has been extensively investigated. The compound's structural features allow for easy modification, enabling scientists to tailor its properties for specific therapeutic applications.

In the field of agrochemistry, Guanidine derivatives have gained attention due to their potential as pesticides and fungicides. The morpholine group in this compound contributes to its stability and bioavailability, making it an attractive candidate for agricultural applications. Studies have shown that this compound can exhibit selective toxicity against certain pests while being relatively safe for non-target organisms.

The synthesis of Guanidine, [3-(4-Morpholinyl)Phenyl] involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of guanidine with an appropriately substituted aromatic aldehyde or ketone. The introduction of the morpholine group typically occurs through nucleophilic substitution or coupling reactions. These methods ensure high purity and yield, which are essential for industrial-scale production.

From a pharmacological perspective, Guanidine, [3-(4-Morpholinyl)Phenyl] has shown promise in preclinical studies as an anti-inflammatory agent. Its ability to modulate key inflammatory pathways suggests potential use in treating conditions such as arthritis and inflammatory bowel disease. Additionally, recent research has explored its role in modulating cellular signaling pathways involved in cancer progression.

In terms of environmental impact, the biodegradability and eco-toxicity of Guanidine derivatives are critical considerations. Studies indicate that this compound undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

The versatility of Guanidine, [3-(4-Morpholinyl)Phenyl] extends beyond traditional chemical applications. Its unique properties make it a valuable tool in materials science for designing advanced materials with tailored functionalities. For example, it has been explored as a building block for creating porous materials with applications in gas storage and catalysis.

In conclusion, Guanidine, [3-(4-Morpholinyl)Phenyl] (CAS No: 870782-17-5) is a multifaceted compound with significant potential across various industries. Its chemical structure provides a foundation for innovative applications in drug discovery, agrochemistry, and materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern chemistry.